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Compound of Interest

Compound Name: Prisma VLC Dycal

Cat. No.: B1167875

Technical Support Center: Prisma VLC Dycal
Restorations

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the factors affecting the long-term stability of
Prisma VLC Dycal restorations. Here you will find troubleshooting guides and frequently asked
guestions to address specific issues that may be encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: What is Prisma VLC Dycal and what are its primary applications in a research setting?

Prisma VLC Dycal is a one-component, visible light-cured calcium hydroxide base/liner.[1][2]
In a research context, it is primarily used for direct and indirect pulp capping experiments and
as a protective liner under various dental restorative materials to evaluate their effects on the
dental pulp.[1][3] Its composition includes urethane dimethacrylate resin, polymerizable
dimethacrylate resins, barium sulfate, and calcium hydroxide.[4]

Q2: What are the key advantages of Prisma VLC Dycal over traditional calcium hydroxide
liners?

Prisma VLC Dycal offers several advantages over conventional two-paste calcium hydroxide
systems, including:
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e Command Set: It sets upon light curing, providing control over the working time.[5][6][7]

o Superior Physical Properties: It exhibits higher compressive strength and lower solubility
compared to traditional calcium hydroxide liners.[5][6][7][8]

o Low Water Solubility: This property makes it less vulnerable to oral fluids and degradation
over time.[2][9]

» Acid Resistance: It is minimally affected by phosphoric acid etchants used in bonding
procedures.[2]

o Compatibility: It does not inhibit the polymerization of acrylic and composite restorative
materials.[2]

Q3: What is the expected long-term clinical success rate of Prisma VLC Dycal?

A clinical study on young permanent teeth demonstrated a 91% success rate for Prisma VLC
Dycal when used as a liner after 24 months.[10] Long-term success is dependent on proper
application technique and the overall integrity of the final restoration.

Q4: Does Prisma VLC Dycal have antibacterial properties?

Studies have shown that the antibacterial effect of resin-modified calcium hydroxide liners like
Prisma VLC Dycal is limited compared to traditional, chemically cured calcium hydroxide
pastes.[6] The resin component may hinder the release of hydroxyl ions, which are responsible
for the antibacterial and therapeutic effects.[9]

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Solution(s)

Failure of the final restoration

(e.g., dislodgement, fracture)

1. Inadequate liner thickness:
The liner may be too thick,
compromising the support of
the overlying restoration. 2.
Liner dissolution: Microleakage
at the restoration margin can
lead to the gradual dissolution
of the liner, creating a void. 3.
Poor bond strength: The liner
may not be adequately bonded
to the dentin or the overlying

restorative material.

1. Apply Prisma VLC Dycal in a
thin layer (0.5 mm) only to the
deepest areas of the cavity
preparation.[5][6] 2. Ensure a
well-sealed final restoration to
prevent microleakage.
Consider placing a layer of
resin-modified glass ionomer
(RMGI) over the Prisma VLC
Dycal to act as a barrier.[8] 3.
Follow proper bonding
protocols for the final
restorative material. Ensure
the liner surface is clean and
dry before applying the

bonding agent.

Post-operative sensitivity

1. Incomplete polymerization:
Insufficient light curing can
leave unreacted monomers
that may irritate the pulp. 2.
Microleakage: Gaps at the
restoration margin can allow
oral fluids and bacteria to
penetrate, leading to

sensitivity.

1. Ensure the curing light is
functioning correctly and the
light guide is clean.[11] Cure
for the manufacturer's
recommended time. 2. Verify
the integrity of the final

restoration's marginal seal.

Discoloration of the restoration

Liner visibility: If the liner is
placed too close to the enamel
margin or is too thick, its
opacity may show through the

final restoration.

Apply the liner only to the deep
dentin areas, keeping it away

from the cavosurface margins.

"Disappearing Dycal"

Syndrome

High solubility: Traditional
calcium hydroxide liners are
known for their high solubility

in oral fluids, leading to their

Prisma VLC Dycal has
significantly lower water
solubility than conventional

calcium hydroxide
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gradual disappearance under

a restoration.

preparations, making this less
of a concern.[2] However,
ensuring a hermetic seal of the
final restoration is still crucial to

prevent any dissolution.[6]

Data Presentation

Table 1: Physical Properties of Prisma VLC Dycal Compared to Other Liner Materials

Resin-Modified

Property Prisma VLC Dycal Traditional Ca(OH)2  Glass lonomer
(RMGI)

Compressive Strength  Higher Lower[5][6] Higher

Solubility in Water Very Low[2] High[6] Low

Solubility in Acid Minimal[2] High Low

Setting Mechanism Light Cure[1] Chemical Cure Chemical/Light Cure

Adhesion to Dentin Micromechanical None Chemical

Table 2: Summary of 24-Month Clinical Trial of VLC-Dycal as a Liner[10]

Procedure Number of Teeth Success Rate
Indirect Pulp Cap (IPC) Not specified 85%
Direct Pulp Cap (DPC) Not specified 70%
Complete Caries Removal -
Not specified 100%
(CCR)
Overall 54 91%

Experimental Protocols
Shear Bond Strength Testing
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This protocol outlines the methodology to determine the shear bond strength of a restorative
material to Prisma VLC Dycal.

e Specimen Preparation:

o

Prepare standardized dentin surfaces from extracted human or bovine teeth.

[¢]

Apply Prisma VLC Dycal to the dentin surface in a controlled thickness (e.g., 0.5 mm)
and light cure according to the manufacturer's instructions.

[¢]

Place a cylindrical mold (e.g., 2 mm diameter, 2 mm height) onto the cured liner surface.

[¢]

Fill the mold with the restorative material in increments and light cure each increment.

o Storage:

o Store the bonded specimens in distilled water at 37°C for 24 hours to simulate oral
conditions.[12]

e Testing:
o Mount the specimens in a universal testing machine.

o Apply a shear force to the base of the restorative cylinder at a constant crosshead speed
(e.g., 0.5 mm/min or 1 mm/min) until failure occurs.[12][13]

o Record the force at which the bond fails in Newtons (N).
» Calculation:

o Calculate the shear bond strength in megapascals (MPa) by dividing the failure load (N)
by the bonded surface area (mm?2).

e Failure Mode Analysis:

o Examine the debonded surfaces under a stereomicroscope or scanning electron
microscope to determine the mode of failure (adhesive, cohesive in the liner, cohesive in
the restorative material, or mixed).
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Microleakage Testing (Dye Penetration Method)

This protocol describes a common method for assessing the sealing ability of a restoration
placed over Prisma VLC Dycal.

e Specimen Preparation:

o Prepare standardized cavities in extracted human teeth.

o Apply Prisma VLC Dycal as a liner to the prepared cavities and light cure.

o Place the final restoration over the liner according to the manufacturer's instructions.
e Thermocycling:

o Subiject the restored teeth to thermocycling (e.g., 100-500 cycles) in water baths of varying
temperatures (e.g., 5°C and 55°C) to simulate temperature changes in the oral cavity.[14]
[15][16]

e Sealing and Dye Immersion:
o Seal the root apices with a material like wax or composite.

o Coat the entire tooth surface with two layers of nail varnish, leaving a 1-2 mm window
around the restoration margins.[14][15][16]

o Immerse the teeth in a dye solution (e.g., 0.5% basic fuchsin or 2% methylene blue) for 24
hours.[14][15][16]

e Sectioning and Evaluation:
o Rinse the teeth and section them longitudinally through the center of the restoration.

o Examine the sections under a stereomicroscope at a specified magnification (e.g., 20x or
40x).[15][16]

o Score the extent of dye penetration along the tooth-restoration interface using a
standardized scoring system (e.g., 0 = no penetration, 1 = penetration up to one-third of
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the cavity depth, etc.).[14]

Visualizations

Click to download full resolution via product page

Caption: Workflow for Shear Bond Strength Testing.

Click to download full resolution via product page

Caption: Key Factors Influencing Restoration Stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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